Cas no 290299-51-3 (6-Ethyl-2-mercapto-5-methyl-nicotinonitrile)

• Product Name: 6-Ethyl-2-mercapto-5-methyl-nicotinonitrile
• CAS No: 290299-51-3
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 3158615
• PubChem ID: 819711
• Update Time: 2025-04-21

6-Ethyl-2-mercapto-5-methyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-2-mercapto-5-methyl-nicotinonitrile
• AKOS003593948
• J-017361
• 6-ethyl-5-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• DTXSID90356109
• 6-Ethyl-5-methyl-2-sulfanylpyridine-3-carbonitrile
• AM-807/25099019
• 6-ethyl-5-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• FS-1820
• 290299-51-3
• DTXCID60307168

• MDL： MFCD06740579
• Inchi： 1S/C9H10N2S/c1-3-8-6(2)4-7(5-10)9(12)11-8/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： VNPLFOUWJMMDOM-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC(C)=C(CC)N1

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų